Cas no 189281-92-3 (1-(Difluoromethoxy)-4-isothiocyanatobenzene)
189281-92-3 structure
Product name:1-(Difluoromethoxy)-4-isothiocyanatobenzene
1-(Difluoromethoxy)-4-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(difluoromethoxy)-4-isothiocyanato-
- 1-Difluoromethoxy-4-isothiocyanato-benzene
- 4-(Difluoromethoxy)phenylisothiocyanate
- 525332_ALDRICH
- AC1M14HC
- AC1Q4KPR
- CTK4E0090
- MolPort-001-002-624
- Benzene, 1-(difluoromethoxy)-4-isothiocyanato- (9CI)
- C8H5F2NOS
- Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
- MFCD00540035
- 4-difluoromethoxyphenyl isothiocyanate
- 189281-92-3
- 4-difluoromethoxyphenylisothiocyanate
- SY132060
- SCHEMBL1588318
- 1-(difluoromethoxy)-4-isothiocyanatobenzene
- EN300-01237
- HMS1722O08
- Z56869311
- AKOS000115255
- 4-(Difluoromethoxy)phenyl isothiocyanate
- DTXSID10366280
- FS-4693
- FT-0690729
- 1-(Difluoromethoxy)-4-isothiocyanatobenzene
-
- MDL： MFCD00540035
- Inchi： InChI=1S/C8H5F2NOS/c9-8(10)12-7-3-1-6(2-4-7)11-5-13/h1-4,8H
- InChI Key： WSXQLHDOWYXTMQ-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)OC(F)F)N=C=S
Computed Properties
- Exact Mass: 201.00605
- Monoisotopic Mass: 201.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 53.7Ų
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.33 g/mL at 25 °C(lit.)
- Boiling Point: 252-255 °C(lit.)
- Refractive Index: n20/D 1.584(lit.)
- PSA: 21.59
- Solubility: Not determined
1-(Difluoromethoxy)-4-isothiocyanatobenzene Security Information
- Hazardous Material transportation number：UN 1760 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： 26-27-36/37/39-45
-
Hazardous Material Identification：
- Risk Phrases：34
1-(Difluoromethoxy)-4-isothiocyanatobenzene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-01237-0.25g |
1-(difluoromethoxy)-4-isothiocyanatobenzene |
189281-92-3 | 95.0% | 0.25g |
$19.0 | 2025-02-21 | |
| Enamine | EN300-01237-10.0g |
1-(difluoromethoxy)-4-isothiocyanatobenzene |
189281-92-3 | 95.0% | 10.0g |
$336.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1248429-5g |
Benzene, 1-(difluoromethoxy)-4-isothiocyanato- |
189281-92-3 | 97% | 5g |
$445 | 2024-06-07 | |
| Enamine | EN300-01237-0.05g |
1-(difluoromethoxy)-4-isothiocyanatobenzene |
189281-92-3 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1248429-1g |
Benzene, 1-(difluoromethoxy)-4-isothiocyanato- |
189281-92-3 | 97% | 1g |
$240 | 2024-06-07 | |
| abcr | AB134772-1 g |
4-(Difluoromethoxy)phenylisothiocyanate, 95%; . |
189281-92-3 | 95% | 1 g |
€84.50 | 2023-07-20 | |
| Fluorochem | 035744-5g |
4-(Difluoromethoxy)phenylisothiocyanate |
189281-92-3 | 97% | 5g |
￡148.00 | 2022-02-28 | |
| 1PlusChem | 1P002INY-250mg |
Benzene, 1-(difluoromethoxy)-4-isothiocyanato- |
189281-92-3 | 95% | 250mg |
$83.00 | 2023-12-19 | |
| Enamine | EN007-0019-1g |
1-(difluoromethoxy)-4-isothiocyanatobenzene |
189281-92-3 | 95% | 1g |
$38.0 | 2023-10-28 | |
| Enamine | EN007-0019-0.25g |
1-(difluoromethoxy)-4-isothiocyanatobenzene |
189281-92-3 | 95% | 0.25g |
$19.0 | 2023-10-28 |
1-(Difluoromethoxy)-4-isothiocyanatobenzene Related Literature
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:189281-92-3)1-(Difluoromethoxy)-4-isothiocyanatobenzene
Purity:99%
Quantity:25g
Price ($):710.0